5-[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

• IUPAC Name: 5-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C15H20N4S2/c1-11-16-15(21-17-11)18-6-2-13(3-7-18)19-8-4-14-12(10-19)5-9-20-14/h5,9,13H,2-4,6-8,10H2,1H3
• InChI Key: CEWHSAYGDIOLFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCC(CC2)N3CCC4=C(C3)C=CS4
• Molecular Formula: C15H20N4S2
• Molecular Weight: 320.5 g/mol

Description

The compound “5-[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives are known for their wide biological properties such as antimicrobial, fungicidal, and pharmaceutical activities. They are also known to have the ability to cross cellular membranes and interact strongly with biological targets.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives can be characterized by 1H NMR, 13C NMR, IR, MS, and elemental analysis. The presence of specific peaks in these spectra can provide information about the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives often involve the formation of hydrazine derivatives and the reaction of these derivatives with hydrazonoyl chloride derivatives. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives can be characterized by their melting points, IR spectra, 1H NMR spectra, 13C NMR spectra, MS, and elemental analysis. For example, the IR spectrum can provide information about the functional groups present in the molecule.

Mechanism of Action

Thiadiazole derivatives are known to have a broad spectrum of biological activities. Due to their mesoionic nature, they are able to cross cellular membranes and interact strongly with biological targets. This allows them to inhibit replication of both bacterial and cancer cells.

Future Directions

Thiadiazole derivatives have shown promising results in various biological applications, including antimicrobial and anticancer activities. Therefore, future research could focus on further exploring the potential of these compounds in these areas, as well as investigating their potential in other applications.